2-(1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid
Overview
Description
“2-(1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid” is a chemical compound with the molecular formula C5H7N3O2 and a molecular weight of 141.12800 . It is a derivative of the triazole family, which are heterocyclic compounds containing two carbon and three nitrogen atoms in a five-membered ring .
Synthesis Analysis
The synthesis of 2-(1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid involves an efficient construction of the triazole ring under flow conditions . This continuous, one-pot method is atom economical, highly selective, and environmentally benign due to the avoidance of chromatography and isolation steps . The process is metal-free, making it a sustainable and efficient method for the synthesis of this compound .
Molecular Structure Analysis
The molecular structure of “2-(1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid” consists of a five-membered triazole ring attached to an acetic acid group . The triazole ring contains two carbon atoms and three nitrogen atoms .
Chemical Reactions Analysis
Triazole compounds, including “2-(1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid”, are known for their versatile biological activities. They can bind in the biological system with a variety of enzymes and receptors . This makes them a central structural component in a number of drug classes .
Scientific Research Applications
Anticancer Agents
1,2,4-triazole derivatives, including “2-(1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid”, have shown promising results as anticancer agents. They have been synthesized and evaluated against various human cancer cell lines, including MCF-7, Hela, and A549 . Some of these compounds have shown cytotoxic activity lower than 12 μM against the Hela cell line .
Complexes with Ruthenium
“2-(1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid” has been used in the synthesis of p-cymene Ru (II) complexes. These complexes have been tested on human ovarian cancer cell lines A2780 (cisplatin-sensitive) and A2780cis (cisplatin-resistant), showing anticancer activity .
Organic Synthesis
1,2,3-triazoles, including “2-(1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid”, have found broad applications in organic synthesis . They are used as building blocks in the synthesis of various organic compounds.
Polymer Chemistry
1,2,3-triazoles are also used in polymer chemistry . They can be incorporated into polymers to enhance their properties.
Supramolecular Chemistry
In supramolecular chemistry, 1,2,3-triazoles are used as building blocks for the construction of complex structures .
Bioconjugation
1,2,3-triazoles are used in bioconjugation, a chemical strategy that joins two biomolecules together . This is useful in various fields, including drug delivery and biomaterials.
Fluorescent Imaging
1,2,3-triazoles are used in fluorescent imaging . They can be used to create fluorescent probes for the detection of various biological targets.
Materials Science
In materials science, 1,2,3-triazoles are used in the development of new materials . They can be incorporated into materials to enhance their properties.
Mechanism of Action
Target of Action
It has been reported that similar compounds have shown anticancer activity when tested on human ovarian cancer cell lines . This suggests that the compound may interact with targets involved in cancer cell proliferation and survival.
Mode of Action
The compound’s anticancer activity suggests that it may interact with its targets to inhibit cancer cell growth
Biochemical Pathways
Given its reported anticancer activity, it is plausible that the compound affects pathways related to cell cycle regulation, apoptosis, or dna repair .
Result of Action
Its reported anticancer activity suggests that the compound may induce cell cycle arrest, apoptosis, or dna damage in cancer cells .
Future Directions
The synthesis of “2-(1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid” and other triazole derivatives continues to be a topic of research due to their potential biological activities . Future directions may include the development of more efficient and sustainable synthesis methods, as well as further exploration of their biological activities and potential applications .
properties
IUPAC Name |
2-(1-methyl-1,2,4-triazol-3-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2/c1-8-3-6-4(7-8)2-5(9)10/h3H,2H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAAKYNGQBVXISV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=N1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00743147 |
Source
|
| Record name | (1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00743147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1245645-84-4 |
Source
|
| Record name | (1-Methyl-1H-1,2,4-triazol-3-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00743147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(1-methyl-1H-1,2,4-triazol-3-yl)acetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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